Cas no 15311-16-7 (Pyridine,3-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-)

• Product Name: Pyridine,3-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-
• CAS No: 15311-16-7
• MF: C₁₃H₈ClN₃S
• MW: 273.740719795227
• CID: 236991
• PubChem ID: 177587
• Update Time: 2025-04-19

Pyridine,3-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-
• 2-(4-chlorophenyl)-5-pyridin-3-yl-1,3,4-thiadiazole
• 3-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]pyridine
• DTXSID40934678
• Pyridine, 3-(5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl)-
• 15311-16-7

• Inchi： 1S/C13H8ClN3S/c14-11-5-3-9(4-6-11)12-16-17-13(18-12)10-2-1-7-15-8-10/h1-8H
• InChI Key： UYLXGWQEMRMFLD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(C2C=NC=CC=2)S1

Computed Properties

• Exact Mass: 273.01294
• Monoisotopic Mass: 273.0127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 38.67